3-Carbomethoxy-4-[(chloroacetyl)amino]thiophene

• Molecular Formula: C8H8ClNO3S
• Molecular Weight: 233.67 g/mol
• IUPAC Name: methyl 4-[(2-chloroacetyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C8H8ClNO3S/c1-13-8(12)5-3-14-4-6(5)10-7(11)2-9/h3-4H,2H2,1H3,(H,10,11)
• InChI Key: DJGRQYYJQXYLOL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CSC=C1NC(=O)CCl

Description

3-Carbomethoxy-4-[(chloroacetyl)amino]thiophene is a useful research compound. Its molecular formula is C8H8ClNO3S and its molecular weight is 233.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A suspension of 12.2 g (0.063 mol) of 3-carbomethoxy-4-aminothiophene hydrochloride in 100 ml of methylene chloride is treated with 10 ml (0.126 mol) of chloroacetyl chloride and subsequently dropwise with 17.6 ml (0.126 mol) of triethylamine, the temperature being held below 25° C. The solution is poured into water and extracted twice with 50 ml of methylene chloride each time. The combined methylene chloride extracts are washed three times with 50 ml of water each time, dried over magnesium sulphate and evaporated. After chromatography on silica gel using methylene chloride for the elution, there is obtained crystalline 3-carbomethoxy-4-[(chloroacetyl)amino]thiophene of melting point 98°-100° C.

Synthesis routes and methods II

Procedure details